Cas no 852854-29-6 (5-amino-1-cyclopropyl-1H-Imidazole-4-carboxylic acid ethyl ester)
852854-29-6 structure
Product Name:5-amino-1-cyclopropyl-1H-Imidazole-4-carboxylic acid ethyl ester
CAS No:852854-29-6
MF:C9H13N3O2
MW:195.218421697617
CID:1119051
PubChem ID:53418335
Update Time:2025-04-20
5-amino-1-cyclopropyl-1H-Imidazole-4-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-1-cyclopropyl-1H-Imidazole-4-carboxylic acid ethyl ester
- ethyl 5-aMino-1-cyclopropyl-1H-iMidazole-4-carboxylate
- ethyl 5-amino-1-cyclopropylimidazole-4-carboxylate
- 852854-29-6
- ZKUCKYQUOXAMTJ-UHFFFAOYSA-N
- SCHEMBL863014
- AKOS011073391
- FT-0768797
- AB66094
- DA-02283
-
- Inchi: 1S/C9H13N3O2/c1-2-14-9(13)7-8(10)12(5-11-7)6-3-4-6/h5-6H,2-4,10H2,1H3
- InChI Key: ZKUCKYQUOXAMTJ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=C(N)N(C=N1)C1CC1)=O
Computed Properties
- Exact Mass: 195.100776666g/mol
- Monoisotopic Mass: 195.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 70.1Ų
5-amino-1-cyclopropyl-1H-Imidazole-4-carboxylic acid ethyl ester Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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